Cas no 1803843-79-9 (1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one
• CAS No: 1803843-79-9
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 4972066
• Update Time: 2025-10-28

1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H8BrClO2/c1-5(12)9(11)8-6(10)3-2-4-7(8)13/h2-4,9,13H,1H3
• InChI Key： KZSPNKDVOJSNNJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C(C(C)=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one

Comprehensive Overview of 1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one (CAS No. 1803843-79-9)

1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one (CAS No. 1803843-79-9) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and chemical research. This compound, characterized by its bromo-hydroxyphenyl and chloropropanone functional groups, offers a versatile scaffold for synthesizing more complex molecules. Researchers are particularly interested in its role as an intermediate in the development of novel therapeutic agents, given its ability to undergo various chemical transformations.

The molecular structure of 1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one features a hydroxyphenyl ring substituted with a bromo group at the 2-position and a chloropropanone moiety at the 1-position. This arrangement imparts distinct reactivity, making it valuable for targeted synthesis. Recent studies have explored its utility in cross-coupling reactions, a hot topic in organic chemistry, where it serves as a precursor for constructing biaryl structures. Such reactions are pivotal in creating compounds with potential applications in drug discovery and material science.

In the context of current trends, 1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are investigating eco-friendly catalytic systems to optimize its production, addressing concerns about waste reduction and energy efficiency. This focus on sustainability resonates with broader industry shifts toward environmentally conscious practices, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential role in medicinal chemistry. Its structural motifs are reminiscent of pharmacophores found in bioactive molecules, sparking curiosity about its applicability in designing kinase inhibitors or anti-inflammatory agents. These keywords are highly relevant in today's research landscape, as kinase inhibitors, for instance, remain a focal point in oncology drug development. By incorporating such terminology, this discussion taps into frequently queried topics in scientific databases and AI-driven search platforms.

From a technical standpoint, the synthesis and handling of 1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one require careful consideration of reaction conditions. Its bromo and chloro substituents offer sites for further functionalization, but they also demand precise control to avoid unwanted side reactions. This nuance is critical for chemists seeking to leverage its full potential, and it underscores the importance of advanced analytical techniques like NMR spectroscopy and mass spectrometry for characterization.

In summary, 1-(2-Bromo-6-hydroxyphenyl)-1-chloropropan-2-one (CAS No. 1803843-79-9) represents a compelling subject of study at the intersection of organic synthesis and applied chemistry. Its relevance to contemporary research themes—such as green chemistry, drug discovery, and catalysis—ensures its continued prominence in scientific discourse. As investigations into its properties and applications progress, this compound is poised to contribute meaningfully to advancements in multiple scientific domains.